Cas no 89403-97-4 (Benzonitrile, 2-amino-4-chloro-3-nitro-)
89403-97-4 structure
Product Name:Benzonitrile, 2-amino-4-chloro-3-nitro-
CAS No:89403-97-4
MF:C7H4ClN3O2
MW:197.578559875488
CID:602025
PubChem ID:71323987
Update Time:2025-04-19
Benzonitrile, 2-amino-4-chloro-3-nitro- Chemical and Physical Properties
Names and Identifiers
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- Benzonitrile, 2-amino-4-chloro-3-nitro-
- 2-amino-4-chloro-3-nitrobenzonitrile
- 89403-97-4
- DTXSID20753501
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- Inchi: 1S/C7H4ClN3O2/c8-5-2-1-4(3-9)6(10)7(5)11(12)13/h1-2H,10H2
- InChI Key: ISQPCSNYJSABLQ-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C#N)C(=C1[N+](=O)[O-])N
Computed Properties
- Exact Mass: 196.9992041g/mol
- Monoisotopic Mass: 196.9992041g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 95.6Ų
Benzonitrile, 2-amino-4-chloro-3-nitro- Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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